1-(Thien-2-ylcarbonyl)piperazine
Description
1-(Thien-2-ylcarbonyl)piperazine is a chemical compound that belongs to the family of piperazine derivatives. It has a molecular formula of C9H12N2OS and an average mass of 196.269 Da .
Synthesis Analysis
The synthesis of piperazine derivatives, such as 1-(Thien-2-ylcarbonyl)piperazine, has been reported in various studies. One method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . Another method includes the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of 1-(Thien-2-ylcarbonyl)piperazine consists of a six-membered piperazine ring with a thien-2-ylcarbonyl group attached .Scientific Research Applications
Medicinal Chemistry
Piperazine ranks as the third most common nitrogen heterocycle in drug discovery . It is a key component of several blockbuster drugs, such as Imatinib (also marketed as Gleevec) or Sildenafil, sold as Viagra . Piperazine is prevalent in diverse pharmacological agents with anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant properties .
Drug Discovery
The structural diversity of piperazines is limited, with about 80% of piperazine-containing drugs containing substituents only at the nitrogen positions . However, major advances have been made in the C–H functionalization of the carbon atoms of the piperazine ring . This could potentially open up new avenues for the discovery of novel drugs.
Synthesis of Defined Substitution Patterns
The chemical reactivity of piperazine-based synthons facilitates its insertion into molecules . This makes it possible to synthesize defined substitution patterns of piperazines, expanding the growing portfolio in the piperazine toolbox for broad applications in medicinal chemistry research .
Optimization of Pharmacokinetic Properties
The piperazine moiety is often used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule . The nitrogen atom sites serve as hydrogen bond donors/acceptors, thus tuning the interactions with receptors as well as increasing water solubility and bioavailability .
Scaffold for Arranging Pharmacophoric Groups
Piperazine can be used as a scaffold to arrange pharmacophoric groups in the proper position in the interaction with target macromolecules . This is particularly useful in the development of new drugs.
Adjustment of 3D Geometry
The presence of the additional nitrogen permits for adjusting 3D geometry at the distal position of the six-membered ring, which is not easily available with morpholines or piperidines, the closest six-membered ring heterocyclic analogues of piperazines .
properties
IUPAC Name |
piperazin-1-yl(thiophen-2-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2OS/c12-9(8-2-1-7-13-8)11-5-3-10-4-6-11/h1-2,7,10H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUKGMDPEGDZCTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(=O)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00355365 |
Source
|
| Record name | 1-(thien-2-ylcarbonyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00355365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Thien-2-ylcarbonyl)piperazine | |
CAS RN |
52063-83-9 |
Source
|
| Record name | 1-(thien-2-ylcarbonyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00355365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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